4-[difluoro(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4''-pentyl-1,1':4',1''-Terphenyl

• IUPAC Name: 2-[difluoro-(3,4,5-trifluorophenoxy)methyl]-1,3-difluoro-5-[2-fluoro-4-(4-pentylphenyl)phenyl]benzene
• InChI: InChI=1S/C30H22F8O/c1-2-3-4-5-17-6-8-18(9-7-17)19-10-11-22(23(31)12-19)20-13-24(32)28(25(33)14-20)30(37,38)39-21-15-26(34)29(36)27(35)16-21/h6-16H,2-5H2,1H3
• InChI Key: KOFASFPAZGQDKP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=CC(=C(C=C2)C3=CC(=C(C(=C3)F)C(OC4=CC(=C(C(=C4)F)F)F)(F)F)F)F
• Molecular Formula: C30H22F8O
• DSSTOX Substance ID: DTXSID701314172
• Molecular Weight: 550.5 g/mol
• CAS RN: 916156-32-6

Description

This compound is an organic molecule with the molecular formula C30H22F8O. It is also known by its CAS number 916156-32-6.

Synthesis Analysis

The synthesis of this compound involves the reaction of 5-[4-chloro-2,6-difluorophenyl)difluoromethoxy]-1,2,3-trifluorobenzene and 4’-pentyl-3-fluoro-4-biphenylboronic acid. The reaction is carried out in a sealed autoclave with TBAB, 2-dicyclohexylphosphino-2’,4’,6’-triisopropylbiphenyl, and 5% palladium carbon. The reaction mixture is stirred at 99°C for 4 hours.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple fluorine atoms attached to the phenyl rings. The presence of the difluoro(3,4,5-trifluorophenoxy)methyl group adds to the complexity of the structure.

Physical And Chemical Properties Analysis

This compound is a white solid. It has a molecular weight of 550.48. The compound’s solubility in various solvents is not specified in the available literature.

Scientific Research Applications

Molecular Structure Analysis

One of the key applications in scientific research for compounds like 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4''-pentyl-1,1':4',1''-Terphenyl is in the analysis of molecular structure. Mary et al. (2014) conducted a study on a similar compound, Methyl 4,4″-difluoro-5'-methoxy-1,1':3',1″-terphenyl-4'-carboxylate, where they explored its molecular structure using FT-IR, X-ray diffraction, and various computational methods. This study provides insights into the molecular geometry, stability, and potential energy distributions of such compounds, which are crucial for understanding their chemical behavior and potential applications (Mary et al., 2014).

Liquid Crystal Research

Another significant area of research is the exploration of liquid crystal phases. For example, Pytlarczyk et al. (2021) investigated synthetic methodologies and phase behaviors of 2,2′,4-trifluoro-4”-alkyl-[1,1′:4′,1”]terphenyls, closely related to the compound . Their research contributes to the understanding of how fluorination and molecular modifications impact the stability and properties of liquid crystals, which is essential for developing new materials for display technologies and other applications (Pytlarczyk et al., 2021).

Nonlinear Optical Properties

The compound's potential in the field of nonlinear optics is also notable. Adeel et al. (2021) synthesized and analyzed several fluorinated terphenyl compounds, revealing significant third-order nonlinear optical (NLO) properties. Such studies highlight the potential use of these compounds in optoelectronic devices and NLO materials, which are crucial in telecommunications and information processing (Adeel et al., 2021).

Optical and Luminescent Properties

Research into the optical properties of these compounds, like those conducted by Karbovnyk et al. (2016), reveals their potential in photonics. They studied the optical and luminescent properties of thin films made from similar organic molecules, demonstrating their capability for multicolor photon emission. This is significant for the development of new materials for lighting and display technologies (Karbovnyk et al., 2016).